Cas no 887978-32-7 (4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol)

4-(Aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol is a cyclohexane derivative featuring both an aminomethyl and a hydroxyl functional group, along with a 3-methylphenyl substituent. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and fine chemical synthesis. The presence of the aminomethyl group enables further functionalization, while the hydroxyl group enhances solubility and reactivity in polar solvents. The aromatic methylphenyl moiety contributes to steric and electronic modulation, making it useful in the design of bioactive compounds. Its balanced hydrophilicity and lipophilicity improve compatibility in diverse reaction conditions. This compound is valued for its potential in developing novel therapeutic agents and specialty chemicals.
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol structure
887978-32-7 structure
Product name:4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol
CAS No:887978-32-7
MF:
MW:
CID:3031390
PubChem ID:24730048

4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-(AMINOMETHYL)-4-(3-METHYLPHENYL)CYCLOHEXANOL HYDROCHLORIDE
    • 4-(AMINOMETHYL)-4-M-TOLYLCYCLOHEXANOL HYDROCHLORIDE
    • Cyclohexanol, 4-(aminomethyl)-4-(3-methylphenyl)-
    • 4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol

4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1839492-5.0g
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol
887978-32-7
5g
$3396.0 2023-06-02
Enamine
EN300-1839492-10.0g
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol
887978-32-7
10g
$5037.0 2023-06-02
Enamine
EN300-1839492-0.05g
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol
887978-32-7
0.05g
$983.0 2023-09-19
Enamine
EN300-1839492-2.5g
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol
887978-32-7
2.5g
$2295.0 2023-09-19
Enamine
EN300-1839492-0.25g
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol
887978-32-7
0.25g
$1078.0 2023-09-19
Enamine
EN300-1839492-1.0g
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol
887978-32-7
1g
$1172.0 2023-06-02
Enamine
EN300-1839492-1g
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol
887978-32-7
1g
$1172.0 2023-09-19
Enamine
EN300-1839492-10g
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol
887978-32-7
10g
$5037.0 2023-09-19
Enamine
EN300-1839492-0.5g
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol
887978-32-7
0.5g
$1124.0 2023-09-19
Enamine
EN300-1839492-0.1g
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol
887978-32-7
0.1g
$1031.0 2023-09-19

Additional information on 4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol

Recent Advances in the Study of 4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol (CAS: 887978-32-7)

The compound 4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol (CAS: 887978-32-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane backbone and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the synthesis and optimization of 4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency and sustainability of the synthesis process. These advancements are expected to facilitate further preclinical and clinical studies.

Pharmacological studies have revealed that 4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol exhibits notable activity in modulating specific biological targets. For instance, recent in vitro and in vivo experiments have demonstrated its efficacy in targeting neurotransmitter receptors, suggesting potential applications in neurological disorders. Additionally, its anti-inflammatory and analgesic properties have been explored, highlighting its versatility as a therapeutic agent.

Mechanistic studies have further elucidated the interactions of 4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol with cellular pathways. Molecular docking and dynamics simulations have provided detailed insights into its binding affinity and selectivity for target proteins. These findings are instrumental in designing derivatives with enhanced pharmacological profiles and reduced side effects.

In conclusion, the ongoing research on 4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol (CAS: 887978-32-7) underscores its potential as a multifaceted therapeutic agent. The integration of synthetic chemistry, pharmacology, and computational biology has paved the way for its development into a viable drug candidate. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.

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